Cas no 499991-76-3 (Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)-)
499991-76-3 structure
Product Name:Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)-
CAS No:499991-76-3
MF:C11H14O4
MW:210.226463794708
CID:1543400
Update Time:2024-08-24
Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)-
- 3-(Hydroxymethyl)-5-(1-methylethoxy)benzoic acid
-
- Inchi: 1S/C11H14O4/c1-7(2)15-10-4-8(6-12)3-9(5-10)11(13)14/h3-5,7,12H,6H2,1-2H3,(H,13,14)
- InChI Key: YRPQEYCTVIJEKA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(OC(C)C)=CC(CO)=C1
Computed Properties
- Exact Mass: 210.08922
Experimental Properties
- Density: 1.213±0.06 g/cm3(Predicted)
- Boiling Point: 399.3±32.0 °C(Predicted)
- PSA: 66.76
- pka: 4.10±0.10(Predicted)
Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
499991-76-3 (Benzoic acid, 3-(hydroxymethyl)-5-(1-methylethoxy)-) Related Products
- 60772-67-0(3-Isopropoxybenzoic acid)
- 5438-19-7(4-Propoxybenzoic acid)
- 621-51-2(3-Ethoxybenzoic acid)
- 3535-33-9(4-Isopropoxy-3-methoxybenzoic acid)
- 35826-59-6(4-Isopropoxybenzoic Acid Methyl Ester)
- 69026-14-8(3-(benzyloxy)benzoic acid)
- 94169-62-7(Methyl 3,5-diisopropoxybenzoate)
- 124480-95-1(3,5-Diethoxybenzoic acid)
- 13205-47-5(4-Tert-Butoxybenzoic Acid)
- 13205-46-4(4-(propan-2-yloxy)benzoic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk